Cas no 1219173-79-1 (Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride)

• Product Name: Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride
• CAS No: 1219173-79-1
• MF: C₆H₁₀Cl₂N₂O₂S
• MW: 245.126798152924
• MDL: MFCD12914025
• CID: 4563486
• Update Time: 2025-10-09

Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(AMINOMETHYL)-1,3-THIAZOLE-4-CARBOXYLATE DIHYDROCHLORIDE
• Methyl 2-(aminomethyl)thiazole-4-carboxylate dihydrochloride
• methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate;dihydrochloride
• AM805593
• Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate 2HCl
• METHYL 2-(AMINOMETHYL)-1,3-THIAZOLE-4-CARBOXYLATE 2HCL
• METHYL 2-(AMINOMETHYL)-1,3-THIAZOLE-4-CARBOXYLATE DIHYDROCHLORIDE
• Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride

• MDL： MFCD12914025
• Inchi： 1S/C6H8N2O2S.2ClH/c1-10-6(9)4-3-11-5(2-7)8-4;;/h3H,2,7H2,1H3;2*1H
• InChI Key： JEKRKBLTZUNSFQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=C(C(=O)OC)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Topological Polar Surface Area: 93.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride

Methyl 2-(Aminomethyl)-1,3-thiazole-4-carboxylate Dihydrochloride (CAS No. 1219173-79-1): An Overview

Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride (CAS No. 1219173-79-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MTAC dihydrochloride, is a derivative of thiazole, a heterocyclic compound with a five-membered ring containing sulfur and nitrogen atoms. The unique structural features of MTAC dihydrochloride make it an attractive candidate for various biological and pharmaceutical studies.

The chemical structure of Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride consists of a thiazole ring substituted with a methyl ester group at the 4-position and an aminomethyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it suitable for a wide range of applications.

Recent research has highlighted the potential of Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that MTAC dihydrochloride can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride has also been investigated for its potential as an antimicrobial agent. Research conducted by a team at the University of California in 2021 revealed that MTAC dihydrochloride exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a valuable lead compound for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride have also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that MTAC dihydrochloride has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These findings suggest that this compound could be developed into an effective oral medication for various therapeutic indications.

The safety profile of Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride is another critical aspect that has been evaluated in preclinical studies. Toxicity studies conducted in animal models have shown that MTAC dihydrochloride is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These results provide a strong foundation for further clinical development.

In conclusion, Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride (CAS No. 1219173-79-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory, analgesic, and antimicrobial therapies make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, MTAC dihydrochloride is poised to play a significant role in advancing medical treatments for various diseases.